Cas no 1249190-70-2 (1-(4-methanesulfonylphenyl)ethane-1-sulfonamide)

• Product Name: 1-(4-methanesulfonylphenyl)ethane-1-sulfonamide
• CAS No: 1249190-70-2
• MF: C₉H₁₃NO₄S₂
• MW: 263.333820104599
• MDL: MFCD16677702
• CID: 5282246
• PubChem ID: 62086176
• Update Time: 2025-06-09

1-(4-methanesulfonylphenyl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-methanesulfonylphenyl)ethane-1-sulfonamide
• 1-(4-Methylsulfonylphenyl)ethanesulfonamide

• MDL： MFCD16677702
• Inchi： 1S/C9H13NO4S2/c1-7(16(10,13)14)8-3-5-9(6-4-8)15(2,11)12/h3-7H,1-2H3,(H2,10,13,14)
• InChI Key： ZDNXXEFQUIGHBH-UHFFFAOYSA-N
• SMILES： S(C(C)C1C=CC(=CC=1)S(C)(=O)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 421
• XLogP3: 0.1
• Topological Polar Surface Area: 111

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-(4-methanesulfonylphenyl)ethane-1-sulfonamide

Introduction to 1-(4-methanesulfonylphenyl)ethane-1-sulfonamide (CAS No. 1249190-70-2)

1-(4-methanesulfonylphenyl)ethane-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1249190-70-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the sulfonamide class, a well-documented group of molecules known for their broad spectrum of biological activities. The structural framework of 1-(4-methanesulfonylphenyl)ethane-1-sulfonamide incorporates a phenyl ring substituted with a methanesulfonyl group at the para position, linked to an ethane-1-sulfonamide moiety. Such a configuration imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The sulfonamide functional group, characterized by the -SO₂NH₂ moiety, is renowned for its ability to interact with biological targets such as enzymes and receptors. This interaction often leads to modulatory effects on various physiological pathways, making sulfonamides valuable in the treatment of infections, inflammation, and other metabolic disorders. The presence of the methanesulfonyl group in 1-(4-methanesulfonylphenyl)ethane-1-sulfonamide enhances its lipophilicity and binding affinity, which are critical factors in determining its pharmacokinetic profile and therapeutic efficacy.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with improved pharmacological properties. The compound 1-(4-methanesulfonylphenyl)ethane-1-sulfonamide has been studied for its potential applications in multiple therapeutic areas. Notably, its structural features suggest that it may exhibit inhibitory activity against certain enzymes implicated in cancer progression and inflammatory diseases. Preliminary in vitro studies have indicated that this compound can modulate the activity of target proteins by competing with natural substrates or by altering enzyme conformation.

One of the most compelling aspects of 1-(4-methanesulfonylphenyl)ethane-1-sulfonamide is its versatility in chemical modification. The aromatic ring and sulfonamide groups provide multiple sites for functionalization, allowing researchers to fine-tune its biological activity. For instance, derivatization of the phenyl ring with electron-withdrawing or electron-donating groups can significantly influence its binding affinity and selectivity. Such modifications are essential for optimizing drug candidates to minimize off-target effects while maximizing therapeutic benefits.

The synthesis of 1-(4-methanesulfonylphenyl)ethane-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, sulfonylation processes, and condensation steps. Advanced techniques such as flow chemistry have also been explored to improve scalability and reproducibility in the preparation of this compound. The development of efficient synthetic methodologies is crucial for advancing preclinical studies and potential clinical applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1-(4-methanesulfonylphenyl)ethane-1-sulfonamide with biological targets using molecular docking simulations. These simulations help in identifying key interactions between the compound and its intended receptors or enzymes, providing insights into its mechanism of action. Additionally, virtual screening techniques have been employed to identify potential lead compounds based on their structural similarity to known bioactive molecules. Such computational approaches accelerate the drug discovery process by reducing the need for extensive experimental screening.

In vivo studies have begun to elucidate the pharmacological profile of 1-(4-methanesulfonylphenyl)ethane-1-sulfonamide in animal models. Initial findings suggest that this compound exhibits moderate bioavailability and favorable metabolic stability. Pharmacokinetic analyses indicate that it is rapidly absorbed following oral administration and distributes widely throughout various tissues. These characteristics make it a promising candidate for further development into an oral therapeutic agent. However, additional studies are needed to assess its long-term safety and efficacy.

The potential applications of 1-(4-methanesulfonylphenyl)ethane-1-sulfonamide extend beyond traditional therapeutic areas. Its unique structural features make it an attractive scaffold for designing molecules with enhanced photophysical properties, which could be useful in photodynamic therapy or as fluorescent probes for diagnostic purposes. Furthermore, its ability to cross cell membranes suggests potential applications in drug delivery systems designed to target specific cellular compartments.

As research continues to uncover new biological functions of sulfonamides, compounds like 1-(4-methanesulfonylphenyl)ethane-1-sulfonamide are expected to play a significant role in future drug development pipelines. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory findings into clinical reality. By leveraging interdisciplinary approaches that combine synthetic chemistry, computational modeling, and biological testing, the full potential of this compound can be realized.

In conclusion,1-(4-methanesulfonylphenyl)ethane-1-sulfonamide (CAS No. 1249190-70-2) represents a fascinating example of how structural innovation can lead to novel pharmacological entities with therapeutic promise. Its unique combination of chemical features positions it as a valuable tool for exploring new treatment strategies across multiple disease areas. As ongoing research continues to refine our understanding of its properties and applications,this compound is poised to make significant contributions to the field of medicinal chemistry.